Cas no 1534092-77-7 (5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1534092-77-7
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5694851
• PubChem ID: 79762472
• Update Time: 2025-05-23

5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(2-Methyltetrahydrofuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120027
• 1534092-77-7
• 5-(2-methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylicacid
• AKOS018320306
• CS-0290987
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(tetrahydro-2-methyl-3-furanyl)-
• 5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C8H10N2O4/c1-4-5(2-3-13-4)7-9-6(8(11)12)10-14-7/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： BYZBITCBRFCHEH-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NC(C(=O)O)=NO2)C1C

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 395.7±52.0 °C(Predicted)
• pka: 2.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1534092-77-7)

5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid, identified by its CAS number 1534092-77-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the oxadiazole family, a class of molecules renowned for their diverse biological activities and structural versatility. The presence of a methylene oxide (lactone) moiety at the 2-position and a carboxylic acid group at the 3-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The structural framework of 5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid combines the rigidity of the oxadiazole ring system with the flexibility of the lactone group. This combination has been exploited in various synthetic strategies to develop novel bioactive molecules. The oxadiazole core is known for its stability and ability to engage in multiple hydrogen bonding interactions, which is crucial for binding to biological targets such as enzymes and receptors. Meanwhile, the methylene oxide group can participate in coordination chemistry or undergo ring-opening reactions under specific conditions, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in oxadiazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that oxadiazole-containing compounds exhibit potential in various therapeutic areas, including anti-inflammatory, antimicrobial, antiviral, and anticancer applications. The carboxylic acid functionality in 5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid provides an additional handle for further derivatization, allowing chemists to introduce diverse substituents and optimize pharmacokinetic properties.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The integration of the methylene oxide and carboxylic acid groups into a single molecular core offers a balance between structural stability and chemical reactivity. This has led to its use in the synthesis of inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, derivatives of this compound have been explored as potential kinase inhibitors due to their ability to modulate enzyme activity through precise interactions with active sites.

Recent advancements in computational chemistry have further enhanced the understanding of how 5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid interacts with biological targets. Molecular docking studies have revealed that the compound can effectively bind to proteins involved in cell signaling pathways, suggesting its potential as an therapeutic agent. Additionally, virtual screening campaigns have identified novel analogs with improved binding affinities and selectivity profiles. These computational approaches have accelerated the discovery process by allowing researchers to predictively design derivatives with enhanced biological activity.

The synthesis of 5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid presents an interesting challenge due to the need to construct multiple functional groups in a single step while maintaining regioselectivity. Traditional synthetic routes involve multi-step sequences that often require harsh conditions or expensive reagents. However, recent methodologies have focused on more sustainable approaches using catalytic systems that minimize waste and improve atom economy. Transition metal-catalyzed reactions have emerged as particularly effective tools for constructing complex heterocycles like this one under mild conditions.

The role of 5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid in drug development has also been highlighted by several preclinical studies. These investigations have shown that certain derivatives exhibit promising antitumor effects by inhibiting key pathways involved in cancer cell proliferation and survival. The ability of these compounds to selectively target malignant cells while sparing healthy tissues is a critical factor in their potential as candidates for clinical translation. Furthermore, their structural features make them amenable to prodrug strategies designed to enhance bioavailability or targeted delivery.

As research continues to uncover new biological functions of heterocyclic compounds like oxadiazoles,5-(2-Methyloxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid is poised to play an increasingly important role in pharmaceutical innovation. The combination of its structural features—namely the methylene oxide and carboxylic acid groups—with its demonstrated bioactivity makes it a versatile scaffold for developing next-generation therapeutics. Future studies may explore its potential in treating neurological disorders or infectious diseases by targeting specific protein-protein interactions or metabolic pathways.

The growing interest in green chemistry principles has also influenced how this compound is synthesized and utilized. Researchers are increasingly adopting solvent-free reactions or using biodegradable solvents to reduce environmental impact. Additionally,5-(2-Methyloxolan-3-y)-1,2-dioxo-pyrrolidine derivatives derived from this core structure are being investigated for their role as catalysts or chiral auxiliaries in asymmetric synthesis—a field critical for producing enantiomerically pure drugs with improved efficacy.

In conclusion,5-(Methylene Oxiran–3–yl)–1H–1’,₂’,₄’–Triazole–₃–Carboxylic Acid (CAS No: 153409277) remains at forefrontof medicinal chemistry research due multifaceted utilityand adaptability toward designingnovel therapeutic agents addressing wide rangeof human diseases includingcancer inflammatory disordersand neurodegenerative conditions.Being part highly versatile heterocyclic scaffold,potentialfor further explorationthrough innovative synthetic strategiesand interdisciplinary collaborationsis immense.Future advancesin understandingstructure-function relationships will undoubtedly expandits applicationspharmaceutical industry.